Cas no 2228561-34-8 (2-1-(aminooxy)ethyl-5-methoxyphenol)

• Product Name: 2-1-(aminooxy)ethyl-5-methoxyphenol
• CAS No: 2228561-34-8
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 6155285
• PubChem ID: 165617388
• Update Time: 2025-10-29

2-1-(aminooxy)ethyl-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminooxy)ethyl-5-methoxyphenol
• 2-[1-(aminooxy)ethyl]-5-methoxyphenol
• EN300-1817224
• 2228561-34-8

• Inchi： 1S/C9H13NO3/c1-6(13-10)8-4-3-7(12-2)5-9(8)11/h3-6,11H,10H2,1-2H3
• InChI Key： MPBXAHXUACNRHA-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=CC(=CC=1O)OC)N

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-1-(aminooxy)ethyl-5-methoxyphenol

Comprehensive Overview of 2-1-(Aminooxy)ethyl-5-Methoxyphenol (CAS No. 2228561-34-8): Properties, Applications, and Innovations

In the realm of specialty chemicals, 2-1-(aminooxy)ethyl-5-methoxyphenol (CAS No. 2228561-34-8) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its aminooxy and methoxyphenol functional groups, plays a pivotal role in pharmaceutical intermediates, agrochemical formulations, and advanced material science. Researchers and industry professionals are increasingly exploring its potential, driven by the growing demand for high-performance chemical building blocks and sustainable synthesis routes.

The chemical structure of 2-1-(aminooxy)ethyl-5-methoxyphenol features a phenol ring substituted with a methoxy group at the 5-position and an aminooxyethyl moiety at the 2-position. This configuration imparts distinct reactivity, making it valuable for crosslinking reactions, bioconjugation, and catalyst design. Recent studies highlight its utility in click chemistry applications, where its aminooxy group enables efficient coupling with carbonyl compounds under mild conditions. Such properties align with the broader trend toward green chemistry and atom-efficient transformations.

From a commercial perspective, CAS No. 2228561-34-8 is often sought after for its role in drug discovery and biopharmaceutical development. Its ability to form stable oxime linkages makes it a preferred choice for antibody-drug conjugates (ADCs) and proteomics research. Industry reports indicate a surge in inquiries related to custom synthesis of 2-1-(aminooxy)ethyl-5-methoxyphenol, particularly from biotech firms focusing on targeted therapies and precision medicine.

Beyond pharmaceuticals, this compound finds niche applications in agricultural science, where it serves as a key intermediate for herbicide formulations and plant growth regulators. Its methoxyphenol backbone contributes to enhanced stability and bioavailability, addressing challenges in crop protection and sustainable farming. As regulatory pressures mount for eco-friendly agrochemicals, the demand for such tailored intermediates is projected to rise.

Innovations in material science further expand the horizons for 2-1-(aminooxy)ethyl-5-methoxyphenol. Researchers are investigating its incorporation into smart polymers and self-healing coatings, leveraging its reactive sites for dynamic covalent chemistry. These advancements resonate with global trends toward functional materials and circular economy initiatives, positioning the compound as a candidate for next-generation industrial applications.

Quality and safety remain paramount in handling CAS No. 2228561-34-8. Reputable suppliers adhere to stringent Good Manufacturing Practices (GMP) and provide comprehensive analytical certificates (CoA) to ensure compliance with REACH and FDA guidelines. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity, catering to the exacting standards of pharmaceutical-grade chemicals.

In conclusion, 2-1-(aminooxy)ethyl-5-methoxyphenol exemplifies the convergence of scientific innovation and industrial utility. Its multifaceted applications—from bioconjugation to advanced materials—underscore its relevance in addressing contemporary challenges across sectors. As research continues to unravel its potential, this compound is poised to remain a cornerstone in the specialty chemicals landscape.